Cas no 2137952-50-0 (2-(1-Ethoxyethenyl)-4-fluorobenzaldehyde)
2-(1-Ethoxyethenyl)-4-fluorobenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-ethoxyethenyl)-4-fluorobenzaldehyde
- 2137952-50-0
- EN300-803209
- 2-(1-Ethoxyethenyl)-4-fluorobenzaldehyde
-
- Inchi: 1S/C11H11FO2/c1-3-14-8(2)11-6-10(12)5-4-9(11)7-13/h4-7H,2-3H2,1H3
- InChI Key: YLMNYIYWKVRYHI-UHFFFAOYSA-N
- SMILES: FC1C=CC(C=O)=C(C=1)C(=C)OCC
Computed Properties
- Exact Mass: 194.07430775g/mol
- Monoisotopic Mass: 194.07430775g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 26.3Ų
2-(1-Ethoxyethenyl)-4-fluorobenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-803209-0.05g |
2-(1-ethoxyethenyl)-4-fluorobenzaldehyde |
2137952-50-0 | 95% | 0.05g |
$768.0 | 2024-05-21 | |
| Enamine | EN300-803209-0.1g |
2-(1-ethoxyethenyl)-4-fluorobenzaldehyde |
2137952-50-0 | 95% | 0.1g |
$804.0 | 2024-05-21 | |
| Enamine | EN300-803209-0.25g |
2-(1-ethoxyethenyl)-4-fluorobenzaldehyde |
2137952-50-0 | 95% | 0.25g |
$840.0 | 2024-05-21 | |
| Enamine | EN300-803209-0.5g |
2-(1-ethoxyethenyl)-4-fluorobenzaldehyde |
2137952-50-0 | 95% | 0.5g |
$877.0 | 2024-05-21 | |
| Enamine | EN300-803209-1.0g |
2-(1-ethoxyethenyl)-4-fluorobenzaldehyde |
2137952-50-0 | 95% | 1.0g |
$914.0 | 2024-05-21 | |
| Enamine | EN300-803209-2.5g |
2-(1-ethoxyethenyl)-4-fluorobenzaldehyde |
2137952-50-0 | 95% | 2.5g |
$1791.0 | 2024-05-21 | |
| Enamine | EN300-803209-5.0g |
2-(1-ethoxyethenyl)-4-fluorobenzaldehyde |
2137952-50-0 | 95% | 5.0g |
$2650.0 | 2024-05-21 | |
| Enamine | EN300-803209-10.0g |
2-(1-ethoxyethenyl)-4-fluorobenzaldehyde |
2137952-50-0 | 95% | 10.0g |
$3929.0 | 2024-05-21 |
2-(1-Ethoxyethenyl)-4-fluorobenzaldehyde Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 2-(1-Ethoxyethenyl)-4-fluorobenzaldehyde
Introduction to 2-(1-Ethoxyethenyl)-4-fluorobenzaldehyde (CAS No. 2137952-50-0)
2-(1-Ethoxyethenyl)-4-fluorobenzaldehyde (CAS No. 2137952-50-0) is a fluorinated aromatic aldehyde with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound, characterized by its ethoxyethenyl substituent and fluorine atom at the para position of the benzaldehyde core, exhibits intriguing chemical properties that make it a valuable intermediate in the development of novel bioactive molecules.
The presence of the fluorine atom at the 4-position of the benzaldehyde ring introduces electron-withdrawing effects, which can modulate the reactivity and electronic properties of the molecule. This feature is particularly advantageous in medicinal chemistry, where fluorine atoms are frequently incorporated into drug candidates to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The 1-ethoxyethenyl group, on the other hand, provides a reactive site for further functionalization, enabling the construction of more complex scaffolds through various organic transformations.
In recent years, there has been a growing interest in exploring the potential of fluorinated benzaldehydes as building blocks for drug discovery. The combination of electronic and steric effects introduced by the fluorine substituent and the ethoxyethenyl side chain makes this compound a versatile tool for synthetic chemists. For instance, it can serve as a precursor for synthesizing fluorinated phenols, heterocycles, and other pharmacophores that are critical in modern drug design.
One of the most compelling aspects of 2-(1-Ethoxyethenyl)-4-fluorobenzaldehyde is its utility in constructing biologically active compounds. Researchers have leveraged its structural features to develop molecules with potential applications in various therapeutic areas. For example, studies have demonstrated its role in generating novel kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The fluorine atom's ability to enhance binding interactions with biological targets has been particularly highlighted in these investigations.
The synthesis of 2-(1-Ethoxyethenyl)-4-fluorobenzaldehyde typically involves multi-step organic reactions, starting from commercially available precursors such as 4-fluorobenzaldehyde and ethylene oxide. The introduction of the ethoxyethenyl group often requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and regioselective functionalization strategies, have been employed to optimize the production process.
Recent advancements in computational chemistry have also contributed to a deeper understanding of the reactivity and properties of this compound. Molecular modeling studies have revealed insights into how the fluorine atom influences electronic distributions and how the 1-ethoxyethenyl group can participate in hydrogen bonding interactions. These findings are crucial for designing more effective synthetic routes and predicting the behavior of derivatives.
The pharmaceutical industry has shown particular interest in fluorinated benzaldehydes due to their potential as intermediates for antiviral and antibacterial agents. The unique electronic properties conferred by the fluorine substituent can improve drug-like characteristics such as lipophilicity and cell membrane permeability. Consequently, derivatives of 2-(1-Ethoxyethenyl)-4-fluorobenzaldehyde are being explored as candidates for treating emerging infectious diseases.
In addition to its pharmaceutical applications, this compound has found utility in materials science. The combination of aromaticity and functional groups makes it a suitable candidate for developing advanced polymers and liquid crystals with enhanced thermal stability and optical properties. Researchers are investigating its potential use in creating novel coatings and electronic materials that could revolutionize display technologies.
The environmental impact of using 2-(1-Ethoxyethenyl)-4-fluorobenzaldehyde as a chemical intermediate is also a subject of interest. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. Catalytic processes that employ recyclable ligands or renewable solvents are being explored to make production more sustainable without compromising efficiency.
In conclusion, 2-(1-Ethoxyethenyl)-4-fluorobenzaldehyde (CAS No. 2137952-50-0) represents a fascinating molecule with broad applications across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in drug discovery, materials science, and sustainable chemistry. As research continues to uncover new possibilities for this compound, its importance in advancing scientific knowledge is likely to grow even further.
2137952-50-0 (2-(1-Ethoxyethenyl)-4-fluorobenzaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)